Cas no 497967-85-8 (1,4,7,10-Tetraoxacyclotridecane-12-carboxylic acid,12-[[(phenylmethoxy)carbonyl]amino]-, methyl ester)

• Product name: 1,4,7,10-Tetraoxacyclotridecane-12-carboxylic acid,12-[[(phenylmethoxy)carbonyl]amino]-, methyl ester
• CAS No: 497967-85-8
• MF: C₁₉H₂₇NO₈
• MW: 397.419586420059
• CID: 1536122

1,4,7,10-Tetraoxacyclotridecane-12-carboxylic acid,12-[[(phenylmethoxy)carbonyl]amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10-Tetraoxacyclotridecane-12-carboxylic acid,12-[[(phenylmethoxy)carbonyl]amino]-, methyl ester
• 1,4,7,10-Tetraoxacyclotridecane-12-carboxylic acid, 12-[[(phenylmethoxy)carbonyl]amino]-, methyl ester

• Inchi： 1S/C19H27NO8/c1-23-17(21)19(20-18(22)28-13-16-5-3-2-4-6-16)14-26-11-9-24-7-8-25-10-12-27-15-19/h2-6H,7-15H2,1H3,(H,20,22)
• InChI Key： SWORSHNSEKMITR-UHFFFAOYSA-N
• SMILES： O1CC(NC(OCC2=CC=CC=C2)=O)(C(OC)=O)COCCOCCOCC1

Computed Properties

• Exact Mass: 397.17371

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 548.6±50.0 °C(Predicted)
• PSA: 101.55
• pka: 9.06±0.20(Predicted)